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Introduction

3-(Methylthio)propanoic acid (MMPA), also known as 3-(methylsulfanyl)propanoic acid, is a
naturally occurring sulfur-containing carboxylic acid. It is recognized as an important flavor
compound in a variety of foods and beverages and plays a role as an intermediate in
methionine metabolism in mammals and microorganisms.[1] This technical guide provides an
in-depth overview of the natural occurrence of MMPA, its biosynthetic origins, and the analytical
methodologies used for its detection and quantification.

Natural Distribution

3-(Methylthio)propanoic acid and its esters are found in a range of natural sources,
contributing to their characteristic aromas. Notably, it is a significant volatile component in
several fruits and fermented products.

In Fruits

Pineapple (Ananas comosus) is a well-documented source of MMPA and its methyl and ethyl
esters, which are key contributors to its distinctive sweet and fruity aroma.[2][3][4] The
concentration of these compounds can vary significantly between different pineapple varieties.

In Other Foods and Beverages
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MMPA has also been identified in other food items, including asparagus, beer, and white wine.
In these products, it contributes to the overall flavor profile, though often at lower

concentrations than in pineapple.

In Microorganisms

Certain bacteria are capable of producing MMPA. For instance, Enterobacter intermedium 60-
2G has been shown to produce MMPA, which exhibits antifungal and herbicidal properties.[5]

Quantitative Data on Natural Occurrence

The concentration of 3-(methylthio)propanoic acid and its esters varies considerably
depending on the natural source and the specific variety or processing conditions. The
following table summarizes available quantitative data, primarily from studies on different
pineapple cultivars.
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Natural Source

Concentration

. Compound Reference
(Variety) (nglkg)
: : 3-
Pineapple (Tainong ] ]
No. 4) (Methylthio)propanoic 622.49
0.
acid methyl ester
: : 3-
Pineapple (Tainong ) )
No. 6) (Methylthio)propanoic 78.06
0.
acid ethyl ester
3-
Pineapple (French ] )
] (Methylthio)propanoic 1140
Polynesia) )
acid methyl ester
3-
Pineapple (French ] ]
] (Methylthio)propanoic 150
Polynesia) )
acid ethyl ester
3-
Pineapple Pulp (Methylthio)propanoic 91.21
acid ethyl ester
3-
Pineapple Core (Methylthio)propanoic 42.67
acid ethyl ester
Methyl 3-
Pineapple Pulp (methylthio)propanoat  27.38
e
Methyl 3-
Pineapple Core (methylthio)propanoat  10.65
e
Methyl 3-
Pineapple (Moris) (methylthio)propanoat 307 + 9.7
e
Methyl 3-
Pineapple (MD2) (methylthio)propanoat  High concentration
e
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Methyl 3-
Pineapple (Sarawak) (methylthio)propanoat  High concentration

e

Biosynthesis of 3-(Methylthio)propanoic Acid

3-(Methylthio)propanoic acid is a product of the catabolism of the essential amino acid L-
methionine. The primary pathway involves the transamination of methionine to a-keto-y-
methylthiobutyrate, which is then oxidatively decarboxylated to form MMPA.

Oxidative
L-Methionine Transaminase a-Keto-y-methyIthiobutyratejwb 3-(Methylthio)propanoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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